[1-(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)piperidin-4-yl]methanamine

• IUPAC Name: [1-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)piperidin-4-yl]methanamine
• InChI: InChI=1S/C15H22N2O2/c16-10-12-3-5-17(6-4-12)11-13-1-2-14-15(9-13)19-8-7-18-14/h1-2,9,12H,3-8,10-11,16H2
• InChI Key: PPJZYJZJCGPPRO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN)CC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

[1-(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)piperidin-4-yl]methanamine, also known as MDBP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MDBP is a member of the phenethylamine class of compounds and is structurally related to other psychoactive substances such as MDMA and MDA.

Mechanism of Action

[1-(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)piperidin-4-yl]methanamine acts as a serotonin reuptake inhibitor, meaning that it prevents the reuptake of serotonin into presynaptic neurons. This leads to an increase in the levels of serotonin in the synaptic cleft, which can have a range of effects on neuronal activity and behavior.
Biochemical and Physiological Effects:
[1-(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)piperidin-4-yl]methanamine has been shown to have a range of biochemical and physiological effects, including increased locomotor activity and alterations in mood and cognition. It has also been shown to have neuroprotective effects in certain animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using [1-(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)piperidin-4-yl]methanamine in lab experiments is its high affinity for the serotonin transporter, which makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. However, one limitation is that it is a relatively new compound, and its long-term effects on neuronal function and behavior are not yet fully understood.

Future Directions

There are many potential future directions for research on [1-(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)piperidin-4-yl]methanamine, including further studies on its mechanism of action, its effects on neuronal function and behavior, and its potential therapeutic applications in neurodegenerative diseases and other conditions. Additionally, more research is needed to fully understand the long-term effects of [1-(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)piperidin-4-yl]methanamine on the brain and other physiological systems.

Synthesis Methods

[1-(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)piperidin-4-yl]methanamine can be synthesized through a multistep process that involves the condensation of piperonal with nitroethane, followed by reduction and reductive amination. The resulting product is a white crystalline powder that is soluble in water and other solvents.

Scientific Research Applications

[1-(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)piperidin-4-yl]methanamine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin transporter, which is a protein that regulates the levels of serotonin in the brain. This makes [1-(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)piperidin-4-yl]methanamine a useful tool for studying the role of serotonin in various physiological and pathological processes.